Cas no 2228789-23-7 (5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine
• CAS No: 2228789-23-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6170400
• PubChem ID: 165624057
• Update Time: 2025-06-11

5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine
• 2228789-23-7
• EN300-1791781

• Inchi： 1S/C12H14N2O/c1-7-4-9(3)10(5-8(7)2)12-11(13)6-14-15-12/h4-6H,13H2,1-3H3
• InChI Key： AOSMVXWLILUIKA-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine

Introduction to 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine (CAS No. 2228789-23-7)

5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The compound, identified by its CAS number 2228789-23-7, features a complex aromatic system combined with an oxazole moiety, making it a promising candidate for further exploration in drug discovery and development. This introduction delves into the chemical properties, potential applications, and recent advancements in the study of this compound.

The molecular structure of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine consists of a benzene ring substituted with three methyl groups at the 2-, 4-, and 5-positions, linked to an oxazole ring through an amine functional group. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the oxazole ring enhances its potential as a scaffold for pharmacological activity, while the methyl-substituted benzene ring contributes to lipophilicity and metabolic stability.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The amine group in 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine further expands its utility by allowing for further functionalization and derivatization. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, it may be possible to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain kinases, making it a valuable starting point for structure-based drug design.

Another area of interest is the antimicrobial properties of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. The structural features of this compound suggest that it may interact with bacterial enzymes or cellular components in a way that disrupts their function. Further research is needed to elucidate the exact mechanisms of action and to identify potential lead compounds for antibiotic development.

The synthesis of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine presents both challenges and opportunities. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry may be employed to improve efficiency and scalability. Additionally, computational methods can be used to predict reaction outcomes and guide synthetic strategies.

In conclusion, 5-(2,4,5-trimethylphenyl)-1,2-oxazol-4-amine (CAS No. 2228789-23-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric properties makes it an attractive scaffold for drug discovery. Further exploration into its biological activities and synthetic methodologies will likely uncover new therapeutic opportunities in the coming years.